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Cat. No.: B1239845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plant toxin Volkensin, with a
specific focus on its gene sequence, cloning methodologies, and associated cellular
mechanisms. Volkensin, a type 2 ribosome-inactivating protein (RIP) isolated from the roots of
Adenia volkensii, is among the most potent plant toxins known and serves as a valuable tool in
neuroscience and for the development of immunotoxins.[1][2]

Volkensin Gene and Protein Characteristics

Volkensin is a glycoprotein with a molecular weight of approximately 62,000 Da.[3][4] It is a
heterodimer composed of an enzymatic A-chain and a lectin-like B-chain, linked by a disulfide
bond.[3][5] The gene encoding Volkensin has been cloned and sequenced, revealing key
structural information.[6][7]

Gene sequence analysis shows that volkensin is encoded by a 1569-base pair open reading
frame (ORF) that translates to 523 amino acid residues.[5][6][7][8] A notable feature is the
absence of introns within the coding sequence.[5][7][8][9] The gene includes a 45-base pair
internal linker sequence that connects the A-chain and B-chain coding regions.[5][6][7][8]
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Feature Description Reference
) Adenia volkensii Harms

Source Organism ] » [6][7]

(kilyambiti plant)
] Type 2 Ribosome-Inactivating

Protein Type ) [1][6]
Protein (RIP)

Gene Size (ORF) 1569 bp [51[71[8]

Encoded Residues 523 amino acids [51[71I8]

Introns Absent [51[7118]

A-Chain Coding Sequence 750 bp (250 amino acids) 9]

B-Chain Coding Sequence 774 bp (258 amino acids) 9]

Linker Peptide Sequence 45 bp [51[71[8]

Total Molecular Weight ~62 kDa [3114]

A-Chain Molecular Weight ~29 kDa [3][4]

B-Chain Molecular Weight ~36 kDa [31[4]

Mechanism of Action: A Ribosome-Inactivating
Toxin

Volkensin exerts its extreme cytotoxicity through a well-defined mechanism similar to other
type 2 RIPs like ricin and abrin.[3][10]

e Cell Binding: The Volkensin B-chain is a galactose-specific lectin that binds to galactose-
containing glycoproteins and glycolipids on the cell surface.[3][4][5] This binding facilitates
the endocytosis of the entire toxin molecule.

« Intracellular Trafficking: Following internalization, the toxin is transported through the Golgi
apparatus and into the endoplasmic reticulum (ER).[3]

o Subunit Dissociation: Within the ER, the disulfide bond linking the A and B chains is cleaved
by cellular enzymes.[3]
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o Translocation: The free A-chain is then translocated from the ER into the cytosol.[3]

* Ribosome Inactivation: In the cytosol, the Volkensin A-chain functions as an N-glycosidase.
[2][11] It catalytically removes a specific adenine residue (A4324 in rat 28S rRNA) from the
sarcin-ricin loop of the large ribosomal RNA in the 60S subunit.[2][3] This irreversible
modification prevents the binding of elongation factors, thereby halting protein synthesis and
leading to rapid cell death.[2][3]
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Caption: Volkensin's cellular entry and ribosome inactivation pathway.

Gene Cloning and Expression: A Technical
Workflow

The cloning and expression of Volkensin, particularly its individual chains, have been
successfully performed in Escherichia coli.[1][7] This allows for the production of recombinant
protein for structural and functional studies, circumventing the need to purify it from its natural,
highly toxic source.
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The general workflow involves PCR amplification of the target chain's coding sequence, ligation
into a suitable expression vector, transformation into a bacterial host, and subsequent induction
of protein expression.[7][12]
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Caption: Experimental workflow for cloning and expressing Volkensin chains.
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Experimental Protocols
PCR Amplification of Volkensin A-Chain

This protocol is based on methodologies described for amplifying RIP genes.[7]
o Template: Genomic DNA isolated from Adenia volkensii roots.

o Primers: Degenerate PCR primers can be designed based on conserved regions of the
Volkensin amino acid sequence.[7]

Primer Name Sequence (5' to 3) Target Region
CARAAYAAYAAYCARATH . .

V144-151 Volkensin A-chain
GCNYT

| V210-217 | ACNGGYTGRAANGCNCCRTTRAA | Volkensin A-chain |
¢ PCR Reaction Mix (25 pL total volume):

o Genomic DNA: 25 ng

o Primer Mix (each primer): 400 nM

o dNTPs: 200 uM each

o Taq DNA Polymerase: 1.25 U

o 10x PCR Buffer: 2.5 uL

o Nuclease-free water: to 25 pL
e PCR Cycling Conditions:

o Initial Denaturation: 95°C for 5 min

o 35 Cycles:

s Denaturation: 94°C for 1 min
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= Annealing: 55°C for 1 min (temperature may need optimization)

» Extension: 72°C for 2 min
o Final Extension: 72°C for 10 min

e Analysis: Analyze the PCR product (expected size for A-chain is ~750 bp) on a 1% agarose
gel stained with ethidium bromide.[7][12] Excise and purify the band of interest.

Cloning into Expression Vector

e Vector Selection: The pET-21a vector is suitable for expressing the Volkensin A-chain, while
the pGEM-T Easy vector can be used for initial cloning of PCR products.[7][12]

 Ligation: Ligate the purified PCR fragment into the prepared vector according to the
manufacturer's instructions (e.g., using T4 DNA Ligase).

o Transformation: Transform the ligation product into a competent E. coli strain, such as DH5a
for plasmid propagation or directly into the BL21(DE3) expression host.[7][12]

e Screening: Screen colonies by colony PCR or restriction digest of purified plasmid DNA to
confirm the presence and orientation of the insert.

Expression and Purification of Recombinant A-Chain

The recombinant Volkensin A-chain is often sequestered in inclusion bodies when expressed
in E. coli.[12]

¢ Culture: Inoculate a single colony of E. coli BL21(DE3) harboring the expression plasmid into
LB medium with the appropriate antibiotic and grow overnight.

¢ Induction: Dilute the overnight culture into a larger volume of fresh medium and grow to an
ODesoo of 0.6-0.8. Induce protein expression by adding IPTG to a final concentration of 1 mM.
Continue to incubate for 3-4 hours.

e Harvesting and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in lysis
buffer and lyse the cells (e.g., by sonication).
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« Inclusion Body Isolation: Centrifuge the lysate at high speed (e.g., 20,000 x g for 30 min).
The recombinant protein will be in the pellet (inclusion body fraction).[12]

» Refolding:
o Wash the inclusion bodies to remove contaminants.

o Solubilize the inclusion bodies in a buffer containing a strong denaturant (e.g., 8 M Urea or
6 M Guanidine Hydrochloride).

o Refold the protein by dialysis against a buffer with decreasing concentrations of the
denaturing agent. A typical refolding buffer might contain 50 mM Tris/HCI, 5 mM EDTA,
and 100 mM dithiothreitol (DTT), pH 8.0.[12]

« Purification: Clarify the refolded protein solution by centrifugation and purify the soluble,
active recombinant Volkensin A-chain using standard chromatography techniques (e.g., ion
exchange, size exclusion).

Quantitative Data Summary

Parameter Value Cell/lSystem Reference
LDso (rats) 50-60 ng/kg In vivo [1]
ICso0 (A-chain, Rabbit reticulocyte

4.7 pg/mL [13]
reduced) lysate
ICso0 (A-chain, non- Rabbit reticulocyte

9.2 pg/mL [13]
reduced) lysate

Recombinant Protein _ _
) >70% of total protein E. coli BL21(DE3) [12]
Expression

This guide provides foundational information and methodologies for researchers working with
the Volkensin gene and protein. The potent nature of this toxin necessitates appropriate safety
precautions and containment measures in all experimental procedures. The ability to produce
recombinant Volkensin chains opens avenues for detailed structure-function analysis and the
development of targeted therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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